Cas no 661461-04-7 (1,4-Naphthalenediol, 1,2,3,4-tetrahydro-, (1R,4R)-)

• Product Name: 1,4-Naphthalenediol, 1,2,3,4-tetrahydro-, (1R,4R)-
• CAS No: 661461-04-7
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 1704752
• Update Time: 2024-08-31

1,4-Naphthalenediol, 1,2,3,4-tetrahydro-, (1R,4R)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenediol, 1,2,3,4-tetrahydro-, (1R,4R)-

• Inchi： 1S/C10H12O2/c11-9-5-6-10(12)8-4-2-1-3-7(8)9/h1-4,9-12H,5-6H2/t9-,10-/m1/s1
• InChI Key： FTCMTZXWNUAYHT-NXEZZACHSA-N
• SMILES： [C@H]1(O)C2=C(C=CC=C2)[C@H](O)CC1

Computed Properties

• Exact Mass: 164.08376

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Melting Point: 141-142 °C(Solv: isopropyl ether (108-20-3))
• Boiling Point: 353.4±30.0 °C(Predicted)
• PSA: 40.46
• pka: 13.76±0.40(Predicted)